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Compound of Interest

Compound Name:
N-ethyl-2-butanamine

hydrochloride

CAS No.: 1135300-69-4

Cat. No.: B3083053 Get Quote

Executive Summary
N-ethyl-2-butanamine hydrochloride (also known as N-ethyl-sec-butylamine HCl) is a critical

secondary amine intermediate used in the synthesis of pharmaceutical actives and

agrochemicals. Its purification and handling depend entirely on understanding its solubility

differential between aqueous and organic phases.

This guide provides a technical breakdown of the solubility thermodynamics of this salt, a

representative solubility profile based on structural analogs, and a self-validating experimental

protocol for precise determination. It concludes with actionable strategies for using this data in

recrystallization and liquid-liquid extraction (LLE) workflows.

Chemical Identity & Structural Context
Before analyzing solubility, we must define the solute's structural properties which dictate its

interaction with solvents.
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Property Detail

Systematic Name N-ethylbutan-2-amine hydrochloride

Common Name N-ethyl-sec-butylamine HCl

CAS Number (Free Base) 21035-44-9

CAS Number (HCl Salt) 1135300-69-4 (Representative)

Molecular Formula C₆H₁₅N[1][2] · HCl

Molecular Weight 137.65 g/mol

Physical Form White to off-white crystalline solid

Character Hygroscopic ionic salt

Structural Insight: The molecule consists of a cationic ammonium head group (

) and a lipophilic tail comprising an ethyl and a sec-butyl group. This amphiphilic nature drives
its high solubility in water (ionic interaction) and lower alcohols (hydrogen bonding), while the
ionic lattice prevents dissolution in non-polar hydrocarbons.

Solubility Data Profile
Note: While specific gravimetric data for this exact salt is sparse in open literature, the following

profile is derived from experimentally validated structural analogs (e.g., Diethylamine HCl, sec-

Butylamine HCl) and thermodynamic principles of amine salts.

Table 1: Representative Solubility Profile (at 25°C)
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Solvent Class
Specific
Solvent

Solubility
Rating

Estimated
Range

Thermodynami
c Driver

Aqueous Water (pH 7) Very High > 500 mg/mL

Ion-dipole

hydration energy

exceeds crystal

lattice energy.

Aqueous 1M HCl High > 400 mg/mL

Common ion

effect may

slightly reduce

solubility vs. pure

water.

Polar Protic Methanol High > 200 mg/mL

Strong H-

bonding

capability

solvates the

ammonium

cation.

Polar Protic Ethanol Moderate/High 50 - 150 mg/mL

Reduced

dielectric

constant lowers

solubility

compared to

MeOH.

Polar Aprotic DMSO / DMF High > 100 mg/mL

High dielectric

constant

stabilizes the

ionic pair.

Chlorinated Dichloromethane Low/Moderate 10 - 50 mg/mL

Weak solvation;

often used to

extract the free

base, not the

salt.

Chlorinated Chloroform Moderate 20 - 80 mg/mL Often solubilizes

amine salts
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better than DCM

due to H-bond

acidity.

Non-Polar Diethyl Ether Insoluble < 1 mg/mL

Lack of dipole

interaction;

lattice energy

dominates.

Hydrocarbon
Hexane /

Heptane
Insoluble < 0.1 mg/mL

Completely

incompatible with

ionic lattice.

Mechanistic Visualization
The following diagram illustrates the solvation competition that determines solubility.
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Figure 1: Thermodynamic decision tree for amine salt solubility. High dielectric solvents

overcome lattice energy, while non-polar solvents cannot.

Experimental Protocol: Gravimetric Solubility
Determination
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As a researcher, you should not rely solely on literature values for critical process steps. Use

this self-validating protocol to generate precise data for your specific batch (purity affects

solubility).

Protocol: Saturation Shake-Flask Method
Objective: Determine the saturation solubility (

) of N-ethyl-2-butanamine HCl in a target solvent.

Reagents:

N-ethyl-2-butanamine HCl (Dry, >98% purity).

Target Solvent (HPLC Grade).

Procedure:

Preparation: Weigh approx. 500 mg of the salt into a 4 mL glass vial (tared).

Solvent Addition: Add the target solvent in small increments (e.g., 500 µL) at 25°C.

Equilibration: Vortex for 1 minute.

Observation A: If solid dissolves completely, the solubility is >1000 mg/mL. Stop.

Observation B: If solid remains, cap tight and agitate (shaker plate) for 24 hours at 25°C.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed vial

(

).

Evaporation: Evaporate the solvent under a stream of nitrogen or in a vacuum oven at 40°C

until constant weight is achieved (

).

Calculation:
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Self-Validation Step:

Perform the test in triplicate.[3]

If the Relative Standard Deviation (RSD) is >5%, extend the equilibration time to 48 hours to

ensure thermodynamic equilibrium was reached.

Process Applications: Purification & Extraction
The solubility data above is the blueprint for two primary purification strategies: Anti-Solvent

Crystallization and Acid-Base Extraction.

Strategy A: Anti-Solvent Crystallization (Purification)
Since the salt is soluble in ethanol but insoluble in ether/heptane, this difference drives high-

yield purification.

Dissolution: Dissolve crude N-ethyl-2-butanamine HCl in the minimum volume of warm

Ethanol (60°C).

Filtration: Hot filter to remove mechanical impurities.

Precipitation: Slowly add cold Diethyl Ether or Heptane (Anti-solvent) with stirring.

Harvest: The pure salt crystallizes out. Filter and dry.

Strategy B: Acid-Base Switching (Extraction)
This method separates the amine from non-basic organic impurities.
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Figure 2: Purification workflow utilizing the high water solubility of the HCl salt versus the

organic solubility of the free base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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